[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride
Overview
Description
“[1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride” is a chemical compound. It is an aralkylamino compound that is benzylamine substituted by a methoxy group at the para position . It is a primary amino compound, an aromatic ether, and an aralkylamino compound .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code:1S/C11H13N3O/c1-15-10-4-2-8(3-5-10)11-9(6-12)7-13-14-11/h2-5,7H,6,12H2,1H3
. The molecular weight of this compound is 203.24 . Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature .Scientific Research Applications
Antidepressant Activity : A study on phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides demonstrated potential antidepressant effects, suggesting that pyrazole derivatives could be explored for their therapeutic benefits in treating mood disorders Mathew, B., Suresh, J., & Anbazhagan, S. (2014). EXCLI Journal.
Cytoprotective Antiulcer Activity : The synthesis and evaluation of 2- or 4-(1H-pyrazol-1-yl)pyrimidine derivatives related to mepirizole and dulcerozine showed cytoprotective antiulcer activity, indicating the potential of pyrazole derivatives in developing treatments for ulcerative conditions Ikeda, M., Maruyama, K., Nobuhara, Y., Yamada, T., & Okabe, S. (1996). Chemical & Pharmaceutical Bulletin.
Imaging Applications : Radiosynthesis of 11C-labeled pyrazole derivatives for positron emission tomography (PET) imaging of cyclooxygenase (COX) enzymes was explored, although the specific binding to COX-1 and COX-2 was minimal, highlighting the challenges and opportunities in using pyrazole derivatives for imaging applications Fujisaki, Y., Kawamura, K., Wang, W.-f., Ishiwata, K., Yamamoto, F., Kuwano, T., Ono, M., & Maeda, M. (2005). Annals of Nuclear Medicine.
Selective Estrogen Receptor Modulators (SERMs) : Research into the synthesis of novel compounds, such as benzothiophene derivatives, for potential use as SERMs, suggests pyrazole derivatives could be modified for selective hormonal receptor targeting, offering therapeutic avenues in conditions like osteoporosis and breast cancer Palkowitz, A., Glasebrook, A., Thrasher, K., Hauser, K. L., Short, L., Phillips, D. L., Muehl, B. S., Sato, M., Shetler, P., Cullinan, G. J., Pell, T., & Bryant, H. (1997). Journal of Medicinal Chemistry.
properties
IUPAC Name |
[1-(4-methoxyphenyl)pyrazol-3-yl]methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O.ClH/c1-15-11-4-2-10(3-5-11)14-7-6-9(8-12)13-14;/h2-7H,8,12H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUNXKMPXDBNVDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=CC(=N2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1193388-04-3 | |
Record name | [1-(4-methoxyphenyl)-1H-pyrazol-3-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.